1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine

• IUPAC Name: 1-benzothiophen-3-yl-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H18N2OS/c1-2-16-7-9-17(10-8-16)15(18)13-11-19-14-6-4-3-5-12(13)14/h3-6,11H,2,7-10H2,1H3
• InChI Key: BMUAGRPQOWWJBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CSC3=CC=CC=C32
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine, also known as BCTEP, is a compound that has gained significant attention in the field of neuroscience research due to its potential as a selective antagonist for the GluK1 subunit of kainate receptors. Kainate receptors are a type of ionotropic glutamate receptor that have been implicated in a variety of neurological disorders, including epilepsy, depression, and chronic pain. BCTEP has shown promise as a tool for investigating the role of kainate receptors in these disorders and developing new therapeutic approaches.

Mechanism of Action

1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine works by selectively blocking the GluK1 subunit of kainate receptors. Kainate receptors are involved in the regulation of synaptic transmission in the brain and are activated by the neurotransmitter glutamate. By blocking the GluK1 subunit, 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine can reduce the activity of kainate receptors and modulate synaptic transmission.
Biochemical and Physiological Effects:
1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine has been shown to have a number of biochemical and physiological effects. For example, studies have shown that 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine can reduce the excitability of neurons in the hippocampus, a brain region that is involved in learning and memory. 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine has also been shown to reduce the release of glutamate in the brain, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine in lab experiments is its specificity for the GluK1 subunit of kainate receptors. This allows researchers to selectively block this receptor subtype and investigate its role in various physiological processes. However, one limitation of using 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine is that it may have off-target effects on other receptors or ion channels. Additionally, 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine may have limited solubility in certain experimental conditions, which can affect its efficacy.

Future Directions

There are several future directions for research on 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine. One area of interest is the development of more selective kainate receptor antagonists that can target specific subunits of the receptor. Another direction is the investigation of the role of kainate receptors in other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, researchers may explore the potential of 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine as a therapeutic agent for these and other disorders.

Synthesis Methods

1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the synthesis of 1-benzothiophene-3-carboxylic acid, which is then reacted with ethylamine to form 1-(1-benzothien-3-yl)ethylamine. This compound is then reacted with phosgene to form 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine. The final product is purified using column chromatography.

Scientific Research Applications

1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine has been used extensively in scientific research to investigate the role of kainate receptors in a variety of neurological disorders. For example, studies have shown that 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine can block the effects of kainate receptors in animal models of epilepsy, suggesting that it may have therapeutic potential for this condition. 1-(1-benzothien-3-ylcarbonyl)-4-ethylpiperazine has also been shown to have analgesic effects in animal models of chronic pain, indicating that it may be useful for developing new pain medications.